4-[3,4-Dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal
4-[3,4-Dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal
Maltotriose, also known as glycan or polyglycose, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Maltotriose is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, maltotriose is primarily located in the cytoplasm. Maltotriose exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, maltotriose can be found in root vegetables. This makes maltotriose a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1109-28-0
VCID:
VC0133400
InChI:
InChI=1S/C18H32O16/c19-1-5(23)9(25)15(6(24)2-20)33-18-14(30)12(28)16(8(4-22)32-18)34-17-13(29)11(27)10(26)7(3-21)31-17/h1,5-18,20-30H,2-4H2
SMILES:
C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC(C(CO)O)C(C(C=O)O)O)CO)O)O)O)O
Molecular Formula:
C18H32O16
Molecular Weight:
504.4 g/mol
4-[3,4-Dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal
CAS No.: 1109-28-0
Reference Standards
VCID: VC0133400
Molecular Formula: C18H32O16
Molecular Weight: 504.4 g/mol
CAS No. | 1109-28-0 |
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Product Name | 4-[3,4-Dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal |
Molecular Formula | C18H32O16 |
Molecular Weight | 504.4 g/mol |
IUPAC Name | 4-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,3,5,6-tetrahydroxyhexanal |
Standard InChI | InChI=1S/C18H32O16/c19-1-5(23)9(25)15(6(24)2-20)33-18-14(30)12(28)16(8(4-22)32-18)34-17-13(29)11(27)10(26)7(3-21)31-17/h1,5-18,20-30H,2-4H2 |
Standard InChIKey | RXVWSYJTUUKTEA-CGQAXDJHSA-N |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2O)O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)CO)O)O)O)O |
SMILES | C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC(C(CO)O)C(C(C=O)O)O)CO)O)O)O)O |
Canonical SMILES | C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC(C(CO)O)C(C(C=O)O)O)CO)O)O)O)O |
Appearance | Assay:≥95%A crystalline solid |
Description | Maltotriose, also known as glycan or polyglycose, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Maltotriose is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, maltotriose is primarily located in the cytoplasm. Maltotriose exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, maltotriose can be found in root vegetables. This makes maltotriose a potential biomarker for the consumption of this food product. |
Synonyms | O-α-D-Glucopyranosyl-(1->4)-O-α-D-glucopyranosyl-(1->4)-D-glucose; Amylotriose; NSC 170180; Triomaltose; |
PubChem Compound | 298266 |
Last Modified | Dec 05 2021 |
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